![molecular formula C17H18N4O2 B5523568 6-methyl-2-{[2-(3-methyl-5-isoxazolyl)-1-pyrrolidinyl]carbonyl}imidazo[1,2-a]pyridine](/img/structure/B5523568.png)
6-methyl-2-{[2-(3-methyl-5-isoxazolyl)-1-pyrrolidinyl]carbonyl}imidazo[1,2-a]pyridine
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Description
6-methyl-2-{[2-(3-methyl-5-isoxazolyl)-1-pyrrolidinyl]carbonyl}imidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C17H18N4O2 and its molecular weight is 310.35 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 310.14297583 g/mol and the complexity rating of the compound is 460. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anthelmintic Activity
Research has shown that derivatives of imidazo[1,2-a]pyridine, such as those explored by Bochis et al. (1981), were synthesized and tested for their potential as anthelmintics. These analogues, prepared by reacting appropriate aminopyridines and carbamates, did not exhibit the potency of the benchmark compound against Nematospiroides dubius in mice, indicating the specificity of structural requirements for biological activity in this class of compounds (Bochis et al., 1981).
Copper-Catalyzed Cross Coupling
Lei et al. (2016) reported an efficient copper-catalyzed selective cross-coupling of imidazo[1,2-a]pyridines with methyl hetarenes. This transformation provided a new route to synthesize C-3 carbonyl imidazo[1,2-a]pyridine derivatives, common motifs in natural products and pharmaceuticals, highlighting the compound's utility in drug development and organic synthesis (Lei et al., 2016).
Corrosion Inhibition
Kubba and Al-Joborry (2020) investigated a newly synthesized derivative of imidazo[1,2-a]pyridine as a corrosion inhibitor for carbon steel in saline solutions. Their findings support a physical adsorption mechanism, with the adsorption following the Langmuir isotherm, demonstrating the compound's application in materials science and engineering (Kubba & Al-Joborry, 2020).
Fluorescent Probes
Shao et al. (2011) demonstrated the use of novel imidazo[1,2-a]pyridine derivatives synthesized via a one-pot reaction as efficient fluorescent probes for mercury ions. This illustrates the compound's potential in environmental monitoring and analytical chemistry, particularly for the detection of heavy metals in various mediums (Shao et al., 2011).
Therapeutic Agents
Imidazo[1,2-a]pyridine scaffolds have been recognized for their broad range of applications in medicinal chemistry, including anticancer, antimicrobial, and antiviral activities. Deep et al. (2016) reviewed the structural modifications of this scaffold to discover and develop novel therapeutic agents, emphasizing the compound's significance in drug discovery and development (Deep et al., 2016).
Properties
IUPAC Name |
(6-methylimidazo[1,2-a]pyridin-2-yl)-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2/c1-11-5-6-16-18-13(10-20(16)9-11)17(22)21-7-3-4-14(21)15-8-12(2)19-23-15/h5-6,8-10,14H,3-4,7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZSQEAQYCUSVBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C=C(N=C2C=C1)C(=O)N3CCCC3C4=CC(=NO4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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